1-[2-(Hydrazinecarbonyl)phenyl]methanesulfonamide

• CAS No.: 114317-18-9
• Molecular Formula: C8H11N3O3S
• Molecular Weight: 229.26 g/mol
• IUPAC Name: [2-(hydrazinecarbonyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C8H11N3O3S/c9-11-8(12)7-4-2-1-3-6(7)5-15(10,13)14/h1-4H,5,9H2,(H,11,12)(H2,10,13,14)
• InChI Key: DYIKWRXAXHMLRT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CS(=O)(=O)N)C(=O)NN

Description

1-[2-(Hydrazinecarbonyl)phenyl]methanesulfonamide is a useful research compound. Its molecular formula is C8H11N3O3S and its molecular weight is 229.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 84 g of methyl 2-[(aminosulfonyl)methyl]benzoate in 300 ml of absolute ethanol was added dropwise 22 g of hydrazine monohydrate. The thick suspension was heated at reflux for about 16 hours to yield a solution, then a thick suspension, at reflux temperature. The suspension was cooled to 20° C. filtered, and the residue was washed 1×100 ml of water and suction dried about three hours to provide 49 g of the subject compound; m.p. 221°-222° C.